Cas no 51913-96-3 (8,8'-biquinoline)
8,8'-biquinoline structure
Product Name:8,8'-biquinoline
CAS No:51913-96-3
MF:C18H12N2
MW:256.301283836365
CID:1574717
PubChem ID:40176
Update Time:2025-04-21
8,8'-biquinoline Chemical and Physical Properties
Names and Identifiers
-
- 8,8'-biquinoline
- DTXSID80199880
- 8,8'-biquinolyl
- SCHEMBL1282008
- 60021-28-5
- 51913-96-3
- DB-100752
-
- Inchi： 1S/C18H12N2/c1-5-13-7-3-11-19-17(13)15(9-1)16-10-2-6-14-8-4-12-20-18(14)16/h1-12H
- InChI Key： NCGTXVHJMVAXBB-UHFFFAOYSA-N
- SMILES： N1C=CC=C2C=CC=C(C=12)C1=CC=CC2=CC=CN=C12
Computed Properties
- Exact Mass: 256.10016
- Monoisotopic Mass: 256.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8A^2
- XLogP3: 4.1
Experimental Properties
- Density: 1.223
- Boiling Point: 423.6°Cat760mmHg
- Flash Point: 423.6°Cat760mmHg
- Refractive Index: 1.72
- PSA: 25.78
8,8'-biquinoline Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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